Cas no 73981-23-4 (Ethyl 3-ethyl-1H-pyrazole-4-carboxylate)

Ethyl 3-ethyl-1H-pyrazole-4-carboxylate is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical synthesis. Its structure features a carboxylate group at the 4-position and an ethyl substituent at the 3-position of the pyrazole ring, offering versatility as a building block in heterocyclic chemistry. The ethyl ester group enhances solubility in organic solvents, facilitating further functionalization. This compound is particularly useful in the development of bioactive molecules due to its stable pyrazole core and modifiable functional groups. High purity grades are available to ensure consistent performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain stability.
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate structure
73981-23-4 structure
Product Name:Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
CAS No:73981-23-4
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD07367317
CID:555100
PubChem ID:22831675
Update Time:2025-05-28

Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid, 3-ethyl-, ethyl ester
    • ethyl 5-ethyl-1H-pyrazole-4-carboxylate
    • ETHYL-3-ETHYLPYRAZOLE-4-CARBOXYLATE
    • ethyl 3-ethylpyrazole-4-carboxylate
    • CS-0152476
    • DS-16999
    • AKOS015917973
    • 1H-Pyrazole-4-carboxylicacid,3-ethyl-,ethyl ester
    • DTXSID40628500
    • SCHEMBL3356162
    • O11776
    • EN300-1716137
    • MFCD07367317
    • A853214
    • 73981-23-4
    • FT-0713137
    • AKOS012538098
    • DB-012432
    • MDL： MFCD07367317
    • Inchi： 1S/C8H12N2O2/c1-3-7-6(5-9-10-7)8(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
    • InChI Key： WHXXMZCNOHVIDX-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=NNC=1CC)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.134
  • Boiling Point: 325°C at 760 mmHg
  • Flash Point: 150.4°C
  • Refractive Index: 1.515
  • PSA: 54.98000
  • LogP: 1.14880

Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Security Information

Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-ethyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EV390-50mg
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 97%
50mg
 179.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EV390-1g
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 97%
1g
 1299.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EV390-200mg
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 97%
200mg
 432.0CNY 2021-07-14
Chemenu
CM187917-5g
ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 95%
5g
 $635 2021-08-05
Chemenu
CM187917-10g
ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 95%
10g
 $972 2021-08-05
Chemenu
CM187917-25g
ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 95%
25g
 $1754 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E14830-250mg
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 98%
250mg
 ¥1052.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E14830-1g
Ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 98%
1g
 ¥2162.0 2023-09-08
Chemenu
CM187917-250mg
ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 95%+
250mg
 $85 2023-02-01
Chemenu
CM187917-1g
ethyl 3-ethyl-1H-pyrazole-4-carboxylate
 73981-23-4 95%+
1g
 $199 2023-02-01

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